Benzoic acid, 3,5-bis((1E)-2-(4-(((2-carboxyethyl)amino)carbonyl)phenyl)diazenyl)-2-hydroxy-

• IUPAC Name: 3,5-bis[[4-(2-carboxyethylcarbamoyl)phenyl]diazenyl]-2-hydroxybenzoic acid
• InChI: InChI=1S/C27H24N6O9/c34-22(35)9-11-28-25(39)15-1-5-17(6-2-15)30-32-19-13-20(27(41)42)24(38)21(14-19)33-31-18-7-3-16(4-8-18)26(40)29-12-10-23(36)37/h1-8,13-14,38H,9-12H2,(H,28,39)(H,29,40)(H,34,35)(H,36,37)(H,41,42)
• InChI Key: GTWSSNPLAKYAOG-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1C(=O)NCCC(=O)O)N=NC2=CC(=C(C(=C2)N=NC3=CC=C(C=C3)C(=O)NCCC(=O)O)O)C(=O)O
• Molecular Formula: C27H24N6O9
• DSSTOX Substance ID: DTXSID001123295
• Molecular Weight: 576.5 g/mol
• CAS RN: 1242567-11-8

Description

Benzoic acid, 3,5-bis((1E)-2-(4-(((2-carboxyethyl)amino)carbonyl)phenyl)diazenyl)-2-hydroxy- is a useful research compound. Its molecular formula is C27H24N6O9 and its molecular weight is 576.522. The purity is usually 95%.
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Scientific Research Applications

1. Photophysical Properties in Coordination Polymers

Benzoic acid derivatives, such as those mentioned, are utilized in the synthesis of lanthanide-based coordination polymers. These polymers exhibit interesting photophysical properties. For example, certain complexes synthesized from derivatives of benzoic acid show bright green luminescence efficiencies and possess longer excited state lifetimes, which are useful in materials science and photonics (Sivakumar et al., 2011).

2. Azo-Benzoic Acids in Spectroscopic Characterization

Azo-benzoic acids, including the specific benzoic acid derivative , are analyzed using spectroscopic techniques like NMR, UV–VIS, and IR. These studies help in understanding the molecular structures and the behavior of these compounds in various solvents, which is vital in chemical and material sciences (Baul et al., 2009).

3. Applications in Crystallography

These benzoic acid derivatives are also significant in crystallography. For instance, they are used in the synthesis of organic salts and crystalline organic acid–base adducts. Their crystal structures provide valuable insights into molecular interactions and noncovalent bonding, important in the field of crystal engineering and design (Jin et al., 2014).

4. Role in Synthesis of Polyimide Films

These derivatives are also key in synthesizing aromatic polyimide films containing carboxyl groups. Such films have high transmissivity, excellent hydrophobic performances, and are used in various industrial applications (Xu Yong-fen, 2012).

5. Metal Oxide Surface Anchors

Benzoic acid derivatives are synthesized for use as metal oxide surface bivalent anchors. These anchors exhibit potential for binding to metal oxide surfaces, which is crucial in the fields of surface chemistry and nanotechnology (Nakhle et al., 1999).